Cas no 1049298-09-0 (3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine)

• Product Name: 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine
• CAS No: 1049298-09-0
• MF: C₂₂H₂₁ClN₄O
• MW: 392.881343603134
• CID: 6124482
• PubChem ID: 25838611
• Update Time: 2025-07-23

3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine
• 1049298-09-0
• (3-chlorophenyl)-[4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]methanone
• F5088-2226
• AKOS026684973
• (3-chlorophenyl)(4-(6-(o-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone

• Inchi： 1S/C22H21ClN4O/c1-16-5-2-3-8-19(16)20-9-10-21(25-24-20)26-11-13-27(14-12-26)22(28)17-6-4-7-18(23)15-17/h2-10,15H,11-14H2,1H3
• InChI Key： PDFWBAHDMZSDBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCN(C2=CC=C(C3C=CC=CC=3C)N=N2)CC1)=O

Computed Properties

• Exact Mass: 392.1403890g/mol
• Monoisotopic Mass: 392.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine

Professional Introduction to Compound with CAS No. 1049298-09-0 and Product Name: 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine

The compound identified by the CAS number 1049298-09-0 and the product name 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key pharmacophoric elements that contribute to its unique chemical and pharmacological properties, making it a subject of intense interest for researchers and drug developers.

At the core of this compound's structure lies a piperazine moiety, which is a six-membered aromatic ring containing two nitrogen atoms. Piperazines are well-known for their role as bioisosteres in medicinal chemistry, often used to enhance solubility, binding affinity, and metabolic stability in drug molecules. In this particular compound, the piperazine ring is substituted at the 1-position with a 4-(3-chlorobenzoyl) group. This substitution not only introduces a polar, hydrogen-bonding capability into the molecule but also influences its electronic properties, potentially affecting its interaction with biological targets.

The other critical component of this compound is the 6-(2-methylphenyl)pyridazine moiety. Pyridazine is a five-membered heterocycle containing two adjacent nitrogen atoms, and its presence in the molecule suggests potential interactions with enzymes or receptors that recognize pyridazine-based scaffolds. The 2-methylphenyl (or o-tolyl) group attached to the pyridazine ring adds further complexity, influencing both the electronic distribution and steric environment of the molecule. This combination of structural features makes the compound a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with remarkable accuracy. Studies have suggested that the 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine may interact with proteins involved in neurological disorders, inflammation, and cancer pathways. The chloro substituent on the benzoyl group is particularly noteworthy, as chlorine atoms are frequently found in bioactive molecules due to their ability to modulate lipophilicity and electronic properties.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in treating conditions such as depression or anxiety. Additionally, its interaction with inflammatory pathways has been observed, making it a candidate for therapeutic intervention in chronic inflammatory diseases. The structural similarity to known bioactive molecules has also prompted investigations into its potential as a scaffold for derivative design.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 3-chlorobenzoyl group onto the piperazine ring necessitates careful handling of chlorinating agents and base conditions to ensure high yield and purity. Similarly, the attachment of the 2-methylphenyl group to the pyridazine ring requires optimization to minimize side reactions and byproduct formation. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently, reducing costs and improving scalability for preclinical studies.

The pharmacokinetic properties of 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that this molecule may exhibit favorable pharmacokinetic characteristics, including reasonable oral bioavailability and moderate metabolic stability. However, further studies are needed to fully characterize its ADME profile before moving into human trials.

One of the most exciting aspects of this compound is its potential as a lead structure for developing novel therapeutics. By leveraging structure-based drug design techniques, researchers can modify specific parts of the molecule to enhance its potency, selectivity, or pharmacokinetic properties. For instance, replacing the chloro substituent with another functional group might alter its binding interactions or metabolic fate significantly. Such modifications can be guided by high-throughput screening data or computational predictions.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like 3-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-(2-methylphenyl)pyridazine. These algorithms can analyze vast datasets containing chemical structures, biological activity data, and synthetic feasibility information to predict which compounds are most likely to succeed in preclinical testing. This approach has already led to several breakthroughs in identifying new molecular entities with therapeutic potential.

As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like this one will play an increasingly important role in therapeutic development. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, immunology, and infectious diseases. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into safe and effective treatments for patients worldwide.